3-(3-(Cyclopentylthio)-5-(((2-methyl-4'-(methylsulfonyl)-[1,1'-biphenyl]-4-yl)oxy)methyl)-4h-1,2,4-triazol-4-yl)pyridine

• IUPAC Name: 3-[3-cyclopentylsulfanyl-5-[[3-methyl-4-(4-methylsulfonylphenyl)phenoxy]methyl]-1,2,4-triazol-4-yl]pyridine
• InChI: InChI=1S/C27H28N4O3S2/c1-19-16-22(11-14-25(19)20-9-12-24(13-10-20)36(2,32)33)34-18-26-29-30-27(35-23-7-3-4-8-23)31(26)21-6-5-15-28-17-21/h5-6,9-17,23H,3-4,7-8,18H2,1-2H3
• InChI Key: UJGTUKMAJVCBIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2=NN=C(N2C3=CN=CC=C3)SC4CCCC4)C5=CC=C(C=C5)S(=O)(=O)C
• Molecular Formula: C27H28N4O3S2
• Molecular Weight: 520.7 g/mol
• CAS No.: 1418013-75-8

Description

This compound has gained significant attention in scientific research due to its ability to inhibit the ATPase activity of VCP/p97, which plays a crucial role in various cellular processes, including protein degradation, autophagy, and cell division .

Scientific Research Applications

NMS-873 has a wide range of scientific research applications, including:

Chemistry: Used as a tool compound to study the inhibition of ATPase activity in various biochemical assays.

Biology: Investigated for its role in modulating protein homeostasis, autophagy, and cell division.

Medicine: Explored as a potential therapeutic agent for cancer treatment due to its ability to induce cancer cell death by inhibiting VCP/p97

Industry: Utilized in the development of new drugs and therapeutic strategies targeting protein degradation pathways.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of NMS-873 involves multiple steps, starting with the preparation of intermediate compounds. One of the key intermediates is 3-[3-(Cyclopentylthio)-5-[[[2-methyl-4’-(methylsulfonyl)[1,1’-biphenyl]-4-yl]oxy]methyl]-4H-1,2,4-triazol-4-yl]pyridine . The reaction conditions typically involve the use of organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, with gentle warming and ultrasonic treatment to achieve higher concentrations .

Industrial Production Methods

The production process likely involves scaling up the laboratory synthesis methods while ensuring the purity and stability of the final product .

Chemical Reactions Analysis

Types of Reactions

NMS-873 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of various oxidation products.

Reduction: Reduction reactions can modify the functional groups within the compound, altering its chemical properties.

Substitution: NMS-873 can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions involving NMS-873 include oxidizing agents, reducing agents, and various catalysts. The reaction conditions often involve controlled temperatures and specific solvents to achieve the desired chemical transformations .

Major Products Formed

The major products formed from the reactions of NMS-873 depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can produce compounds with different functional groups .

Mechanism of Action

NMS-873 functions by binding to the interface of two adjacent domains within the active hexameric structure of VCP/p97. This binding stabilizes the ADP-bound state, interrupting the catalytic cycle of VCP/p97. As a result, the compound induces the accumulation of polyubiquitinated proteins and stabilizes cell cycle proteins such as cyclin E and Mcl-1, leading to cell cycle arrest and apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

CB-5083: Another p97 inhibitor that entered Phase 1 clinical trials but was discontinued due to off-target effects.

CB-5339: A second-generation p97 inhibitor with reduced off-target effects compared to CB-5083.

LC-1310: An irreversible p97 inhibitor with antiviral activity.

Uniqueness of NMS-873

NMS-873 is unique due to its high selectivity and potency as an allosteric inhibitor of VCP/p97. Unlike other inhibitors, NMS-873 does not affect the oligomeric state of VCP and shows selective inhibition over other AAA ATPases, HSP90, and kinases . This specificity makes NMS-873 a valuable tool in studying the biological functions of VCP/p97 and its potential therapeutic applications.